Cas no 3047-24-3 (4-(4-Chlorophenyl)-1-butene)

4-(4-Chlorophenyl)-1-butene structure
4-(4-Chlorophenyl)-1-butene structure
Product Name:4-(4-Chlorophenyl)-1-butene
CAS No:3047-24-3
MF:C10H11Cl
MW:166.647341966629
MDL:MFCD01319548
CID:304368
PubChem ID:11052032
Update Time:2025-04-19

4-(4-Chlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(3-buten-1-yl)-4-chloro-
    • 4-(4-Chlorophenyl)-1-butene
    • 4-(But-3-en-1-yl)chlorobenzene
    • 1-(But-3-en-1-yl)-4-chlorobenzene
    • 1-(but-3-enyl)-4-chlorobenzene
    • 1-chloro-4-(3-butenyl)-benzene
    • 4-(3-butenyl)-1-chlorobenzene
    • 4-(4-Chlorophenyl)but-1-ene
    • 4-(4-chlorophenyl)butene
    • 4-(p-chlorophenyl)-1-butene
    • 4-< p-Chlorphenyl> -buten-(1)
    • AG-F-00447
    • CTK4G5266
    • SureCN4902643
    • 4-p-chlorophenyl-1-butene
    • 3047-24-3
    • AKOS016016714
    • Benzene, 1-(3-buten-1-yl)-4-chloro-
    • Benzene, 1-(3-butenyl)-4-chloro-
    • KUJQWMSGSABUFJ-UHFFFAOYSA-N
    • MFCD01319548
    • CS-0450746
    • 1-but-3-enyl-4-chlorobenzene
    • SCHEMBL4902643
    • DTXSID30453368
    • MDL: MFCD01319548
    • Inchi: 1S/C10H11Cl/c1-2-3-4-9-5-7-10(11)8-6-9/h2,5-8H,1,3-4H2
    • InChI Key: KUJQWMSGSABUFJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCC=C

Computed Properties

  • Exact Mass: 166.05503
  • Monoisotopic Mass: 166.0549280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

4-(4-Chlorophenyl)-1-butene Pricemore >>

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